5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide
Overview
Description
5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide is a chemical compound with the CAS Number: 1099610-86-2 . It has a molecular weight of 267.76 and its IUPAC name is N-((1H-1lambda3-thiophen-2-yl)methyl)-5-amino-2-chlorobenzamide .
Molecular Structure Analysis
The InChI code for 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide is 1S/C12H12ClN2OS/c13-11-4-3-8(14)6-10(11)12(16)15-7-9-2-1-5-17-9/h1-6,17H,7,14H2,(H,15,16) .Physical And Chemical Properties Analysis
5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide has a molecular weight of 267.76 . It should be stored at a temperature of 28 C .Scientific Research Applications
Environmental Science
Research into the environmental fate of 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide can provide insights into its biodegradability and potential impact on ecosystems. Studies could assess its breakdown products and their effects on flora and fauna.
Each of these fields offers a unique perspective on the applications of this compound, and further research could uncover even more uses. The versatility of 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide makes it a valuable subject for scientific exploration .
Safety and Hazards
The safety data sheet (SDS) for 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide is available . It is recommended to obtain special instructions before use and not to handle until all safety precautions have been read and understood . It is harmful if swallowed and suspected of causing genetic defects .
properties
IUPAC Name |
5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2OS/c13-11-4-3-8(14)6-10(11)12(16)15-7-9-2-1-5-17-9/h1-6H,7,14H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHYJCSGSBYOMRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)C2=C(C=CC(=C2)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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